![molecular formula C16H16N2OS2 B1226579 (4-Methyl-1-piperazinyl)-(2-thieno[3,2-b][1]benzothiolyl)methanone](/img/structure/B1226579.png)
(4-Methyl-1-piperazinyl)-(2-thieno[3,2-b][1]benzothiolyl)methanone
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Overview
Description
(4-methyl-1-piperazinyl)-(2-thieno[3,2-b][1]benzothiolyl)methanone is a member of 1-benzothiophenes.
Scientific Research Applications
Synthesis and Therapeutic Potential
Enzyme Inhibitory Activity : A study synthesized derivatives similar to (4-Methyl-1-piperazinyl)-(2-thieno[3,2-b][1]benzothiolyl)methanone and found that these compounds showed significant enzyme inhibitory activity. Specifically, one compound demonstrated excellent inhibitory effects against acetyl- and butyrylcholinesterase, suggesting potential therapeutic applications in conditions related to these enzymes (Hussain et al., 2017).
Antibacterial Properties : Another study focused on the synthesis of similar compounds, which revealed decent inhibitory effects against various Gram-positive and Gram-negative bacteria. This suggests their potential as antibacterial agents (Abbasi et al., 2018).
Antimicrobial Activity : Compounds structurally related to the this compound have been studied for their antimicrobial properties. Various derivatives showed modest activity against strains of bacteria and fungi, highlighting their potential in antimicrobial applications (Patel, Agravat, & Shaikh, 2011).
Neuroleptic Activity : Derivatives of the compound have been tested for neuroleptic activity, showing potential as efficient neuroleptics with a lower propensity for extrapyramidal side effects. This indicates their possible use in treating psychiatric disorders (Corral et al., 1992).
Properties
Molecular Formula |
C16H16N2OS2 |
---|---|
Molecular Weight |
316.4 g/mol |
IUPAC Name |
(4-methylpiperazin-1-yl)-thieno[3,2-b][1]benzothiol-2-ylmethanone |
InChI |
InChI=1S/C16H16N2OS2/c1-17-6-8-18(9-7-17)16(19)14-10-13-15(21-14)11-4-2-3-5-12(11)20-13/h2-5,10H,6-9H2,1H3 |
InChI Key |
HQGSYTHDYZFBEW-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C(=O)C2=CC3=C(S2)C4=CC=CC=C4S3 |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2=CC3=C(S2)C4=CC=CC=C4S3 |
solubility |
47.5 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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